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Compound of Interest

Compound Name: DK-139

Cat. No.: B607137 Get Quote

For researchers, scientists, and drug development professionals working with DK-139 (2-

hydroxy-3',5,5'-trimethoxychalcone), a synthetic chalcone derivative, adherence to strict safety

protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling DK-139, the use of appropriate personal protective equipment is mandatory to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Protection Type Equipment Specifications and Use

Eye Protection
Safety glasses with side-

shields or chemical goggles.

Must be worn at all times in the

laboratory to protect against

splashes. A face shield may be

necessary when handling

larger quantities or if there is a

significant risk of splashing.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

PVC).

Gloves should be worn when

handling the substance. It is

crucial to change gloves

immediately if they become

contaminated. For prolonged

or frequently repeated contact,

a glove with a higher

protection class is

recommended.

Lab coat or chemical-resistant

apron.

A lab coat should always be

worn to protect clothing. For

tasks with a higher risk of

spills, a chemical-resistant

apron is recommended.

Respiratory Protection NIOSH-approved respirator.

Work should be conducted in a

well-ventilated area, preferably

in a chemical fume hood. If

dust or aerosols are likely to be

generated, a NIOSH-approved

respirator with an appropriate

particulate filter should be

used.

Handling and Storage
Handling:

Avoid all personal contact, including inhalation of dust or aerosols.
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Wear the prescribed personal protective equipment at all times.

Ensure adequate ventilation in the work area.

Use dry clean-up procedures and avoid generating dust.

After handling, wash hands thoroughly with soap and water.

Storage:

Store in a tightly closed, original container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of DK-139 and its containers is critical to prevent environmental contamination

and ensure compliance with regulations.

Procedure:

Segregation: Segregate DK-139 waste from other laboratory waste.

Containerization: Place the waste in a suitable, sealed, and clearly labeled container.

Labeling: Label the waste container with the chemical name and all relevant hazard

warnings.

Disposal: Dispose of the waste through a licensed and approved waste disposal contractor.

Adhere to all local, state, and federal regulations for hazardous waste disposal. Do not

dispose of down the drain or in regular trash.

Decontamination: Decontaminate all reusable equipment that has come into contact with

DK-139 according to established laboratory procedures.
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Experimental Workflow: Safe Handling and Disposal
of DK-139
The following diagram outlines the standard workflow for safely handling and disposing of DK-
139 in a laboratory setting.
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Safe handling and disposal workflow for DK-139.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DK-139]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607137#personal-protective-equipment-for-handling-
dk-139]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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